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Compound of Interest

Compound Name: Erigeside I

Cat. No.: B158207 Get Quote

Disclaimer: Comprehensive scientific data, including detailed experimental protocols,

quantitative biological activity, and specific signaling pathways for Erigeside I, is not readily

available in the public domain. This document summarizes the existing information and

provides a broader context based on related compounds and the plant genus from which it is

likely derived.

Introduction
Erigeside I is a natural product with the chemical formula C₂₀H₂₀O₁₁ and a molecular weight of

436.37 g/mol . Its CAS number is 224824-74-2. While specific research on Erigeside I is
limited, its name and chemical structure suggest it belongs to the family of glycosides, likely

isolated from a plant species of the Erigeron genus. This genus, commonly known as fleabane,

has a history of use in traditional medicine. One of the synonyms for Erigeside I is 6'-O-

Caffeoylerigeroside, indicating it is a caffeoyl derivative. Commercial suppliers have noted its

potential as a radical scavenger, pointing towards antioxidant properties.

Chemical Properties
A summary of the known chemical properties of Erigeside I is presented in Table 1.

Table 1: Chemical Properties of Erigeside I

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b158207?utm_src=pdf-interest
https://www.benchchem.com/product/b158207?utm_src=pdf-body
https://www.benchchem.com/product/b158207?utm_src=pdf-body
https://www.benchchem.com/product/b158207?utm_src=pdf-body
https://www.benchchem.com/product/b158207?utm_src=pdf-body
https://www.benchchem.com/product/b158207?utm_src=pdf-body
https://www.benchchem.com/product/b158207?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 224824-74-2 [1][2]

Molecular Formula C₂₀H₂₀O₁₁ [1][2]

Molecular Weight 436.37 g/mol [1][2]

Synonyms

6'-O-Caffeoylerigeroside, 6'-

Caffeoylerigeroside, 3-[[6-O-

[(2E)-3-(3,4-

Dihydroxyphenyl)-1-oxo-2-

propenyl]-beta-D-

glucopyranosyl]oxy]-4H-pyran-

4-one

[1][2]

IUPAC Name

[(2R,3S,4S,5R,6S)-3,4,5-

trihydroxy-6-(4-oxopyran-3-

yl)oxyoxan-2-yl]methyl (E)-3-

(3,4-dihydroxyphenyl)prop-2-

enoate

[3]

Appearance Powder [1]

Purity 95~98% (HPLC) [1]

Storage Conditions
-20°C, sealed, in a ventilated,

dry environment
[1]

Traditional Medicine Context: The Erigeron Genus
While the specific traditional uses of Erigeside I are not documented, the Erigeron genus, from

which it is likely derived, has a rich history in folk medicine. Various species of Erigeron are

used to treat a range of ailments.

Erigeron annuus, also known as annual fleabane, is utilized in Chinese folk medicine for

conditions such as indigestion, enteritis, epidemic hepatitis, and hematuria.[4][5]

Other Erigeron species have been traditionally used for their anti-inflammatory, antibacterial,

and antioxidant properties.[6] For example, extracts of Erigeron roots have been shown to
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reduce acute inflammation.[7]

The therapeutic effects of these plants are attributed to their rich phytochemical content, which

includes flavonoids, terpenoids, polyacetylenic compounds, and various caffeoylquinic acids.[4]

[5]

Postulated Biological Activities and Mechanisms
Based on the limited information available and the activities of related compounds, Erigeside I
is suggested to possess antioxidant and anti-inflammatory properties.

4.1. Antioxidant Activity

Erigeside I is described as a radical scavenger.[8] This activity is common among phenolic

compounds, a class to which the caffeoyl group in Erigeside I belongs. The general

mechanism of antioxidant action for such compounds involves the donation of a hydrogen atom

or an electron to a free radical, thereby neutralizing it.

A general workflow for assessing antioxidant activity is depicted below.
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Caption: General workflow for antioxidant activity assessment. (Within 100 characters)

4.2. Anti-inflammatory Activity

Many compounds isolated from Erigeron species exhibit anti-inflammatory effects.[7] The

mechanisms often involve the inhibition of key inflammatory mediators. For instance, extracts
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from Erigeron canadensis have been shown to suppress the production of nitric oxide (NO) and

prostaglandin E₂ (PGE₂) in macrophages by inhibiting the NF-κB and MAPK signaling

pathways.[9]

Below is a simplified representation of a potential anti-inflammatory signaling pathway that

could be modulated by compounds from the Erigeron genus.
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Caption: Postulated anti-inflammatory mechanism of Erigeside I. (Within 100 characters)

Experimental Protocols
Detailed experimental protocols for the isolation and biological evaluation of Erigeside I are not

available in published literature. However, general methodologies for similar compounds can

be inferred.

5.1. Extraction and Isolation

A general procedure for the isolation of glycosides from plant material would typically involve

the following steps:
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Extraction: The dried and powdered plant material (e.g., aerial parts of an Erigeron species)

is extracted with a solvent such as ethanol or methanol.

Partitioning: The crude extract is then suspended in water and partitioned successively with

solvents of increasing polarity, such as hexane, ethyl acetate, and n-butanol, to separate

compounds based on their polarity.

Chromatography: The fractions are then subjected to various chromatographic techniques,

including column chromatography (using silica gel, Sephadex, etc.) and preparative High-

Performance Liquid Chromatography (HPLC) to isolate the pure compound.

5.2. In Vitro Anti-inflammatory Assay (Nitric Oxide Inhibition)

Cell Culture: Murine macrophage cells (e.g., RAW 264.7) are cultured in a suitable medium.

Treatment: Cells are pre-treated with various concentrations of Erigeside I for a specified

time, followed by stimulation with lipopolysaccharide (LPS) to induce an inflammatory

response.

NO Measurement: The production of nitric oxide in the culture supernatant is measured

using the Griess reagent.

Data Analysis: The concentration of Erigeside I that inhibits NO production by 50% (IC₅₀) is

calculated.

Quantitative Data
No specific quantitative data, such as IC₅₀ or EC₅₀ values, for the biological activity of

Erigeside I has been found in the reviewed literature.

Conclusion and Future Directions
Erigeside I is a defined chemical entity with potential antioxidant and anti-inflammatory

properties, consistent with the traditional medicinal uses of the Erigeron genus. However, a

significant gap exists in the scientific literature regarding its specific biological activities,

mechanisms of action, and therapeutic potential. Future research should focus on the isolation

and complete structural elucidation of Erigeside I from its natural source, followed by
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comprehensive in vitro and in vivo studies to validate its postulated effects and to determine its

pharmacological profile. Such studies would be essential to unlock the potential of Erigeside I
for applications in the pharmaceutical and cosmetic industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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